![molecular formula C27H31NO2 B217179 Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- CAS No. 109026-86-0](/img/structure/B217179.png)
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- is a chemical compound that belongs to the class of opioids. It has been extensively studied for its potential use in pain management and as an analgesic.
Mechanism of Action
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- works by binding to the mu-opioid receptor in the brain and spinal cord. This binding results in the activation of the receptor, which leads to the inhibition of the release of neurotransmitters that are involved in the perception of pain. It also leads to the activation of the reward pathway in the brain, which can result in addiction.
Biochemical and Physiological Effects:
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- has been found to have various biochemical and physiological effects. It has been shown to reduce pain, induce analgesia, and cause sedation. It has also been found to have antitussive properties, which makes it useful in treating coughs. However, it can also cause respiratory depression, which can be dangerous in high doses.
Advantages and Limitations for Lab Experiments
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- has several advantages for lab experiments. It is readily available and can be synthesized using various methods. It is also relatively stable and can be stored for long periods. However, it has several limitations. It can be difficult to work with due to its high potency and potential for addiction. It can also be dangerous if not handled properly.
Future Directions
There are several future directions for the study of morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-. One area of research is the development of new analogs that have fewer side effects and are less addictive. Another area of research is the study of the long-term effects of chronic use of morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- on the brain and body. Finally, there is a need for more research on the potential use of morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- in the treatment of addiction to opioids.
Conclusion:
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- is a chemical compound that has been extensively studied for its potential use in pain management and as an analgesic. It has been found to be effective in reducing pain and inducing analgesia. However, it can also be addictive and can cause respiratory depression. There are several future directions for the study of morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)-, including the development of new analogs and the study of the long-term effects of chronic use.
Synthesis Methods
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- can be synthesized using various methods. One of the most commonly used methods is the reduction of morphine to form morphinan-6-one, which is then reacted with cyclopropylmethyl chloride and benzyl bromide to form the desired compound. Other methods include the use of palladium-catalyzed cross-coupling reactions and the use of organometallic reagents.
Scientific Research Applications
Morphinan-6-one, 17-(cyclopropylmethyl)-3-hydroxy-14-(phenylmethyl)- has been extensively studied for its potential use in pain management. It has been found to be effective in reducing pain in animal models and in clinical trials. It has also been studied for its potential use in treating addiction to opioids and for its antitussive properties.
properties
CAS RN |
109026-86-0 |
---|---|
Molecular Formula |
C27H31NO2 |
Molecular Weight |
401.5 g/mol |
IUPAC Name |
(9R)-10-benzyl-17-(cyclopropylmethyl)-4-hydroxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-13-one |
InChI |
InChI=1S/C27H31NO2/c29-22-9-8-21-14-25-27(16-19-4-2-1-3-5-19)11-10-23(30)17-26(27,24(21)15-22)12-13-28(25)18-20-6-7-20/h1-5,8-9,15,20,25,29H,6-7,10-14,16-18H2/t25-,26?,27?/m1/s1 |
InChI Key |
NLUNUQJHWWKYNI-FKDZAPPDSA-N |
Isomeric SMILES |
C1CC1CN2CCC34CC(=O)CCC3([C@H]2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
SMILES |
C1CC1CN2CCC34CC(=O)CCC3(C2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
Canonical SMILES |
C1CC1CN2CCC34CC(=O)CCC3(C2CC5=C4C=C(C=C5)O)CC6=CC=CC=C6 |
synonyms |
SDZ 210-096 SDZ-210-096 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.